Cas no 2228357-47-7 (tert-butyl N-methyl-N-2-(3-methylpyridin-4-yl)-1-oxopropan-2-ylcarbamate)
tert-butyl N-methyl-N-2-(3-methylpyridin-4-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-methyl-N-2-(3-methylpyridin-4-yl)-1-oxopropan-2-ylcarbamate
- tert-butyl N-methyl-N-[2-(3-methylpyridin-4-yl)-1-oxopropan-2-yl]carbamate
- 2228357-47-7
- EN300-1885968
-
- Inchi: 1S/C15H22N2O3/c1-11-9-16-8-7-12(11)15(5,10-18)17(6)13(19)20-14(2,3)4/h7-10H,1-6H3
- InChI Key: SFOYGPWJACYYMU-UHFFFAOYSA-N
- SMILES: O(C(N(C)C(C=O)(C)C1C=CN=CC=1C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 278.16304257g/mol
- Monoisotopic Mass: 278.16304257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 59.5Ų
tert-butyl N-methyl-N-2-(3-methylpyridin-4-yl)-1-oxopropan-2-ylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1885968-0.05g |
tert-butyl N-methyl-N-[2-(3-methylpyridin-4-yl)-1-oxopropan-2-yl]carbamate |
2228357-47-7 | 0.05g |
$1261.0 | 2023-09-18 | ||
| Enamine | EN300-1885968-0.1g |
tert-butyl N-methyl-N-[2-(3-methylpyridin-4-yl)-1-oxopropan-2-yl]carbamate |
2228357-47-7 | 0.1g |
$1320.0 | 2023-09-18 | ||
| Enamine | EN300-1885968-0.25g |
tert-butyl N-methyl-N-[2-(3-methylpyridin-4-yl)-1-oxopropan-2-yl]carbamate |
2228357-47-7 | 0.25g |
$1381.0 | 2023-09-18 | ||
| Enamine | EN300-1885968-0.5g |
tert-butyl N-methyl-N-[2-(3-methylpyridin-4-yl)-1-oxopropan-2-yl]carbamate |
2228357-47-7 | 0.5g |
$1440.0 | 2023-09-18 | ||
| Enamine | EN300-1885968-1.0g |
tert-butyl N-methyl-N-[2-(3-methylpyridin-4-yl)-1-oxopropan-2-yl]carbamate |
2228357-47-7 | 1g |
$1500.0 | 2023-06-02 | ||
| Enamine | EN300-1885968-2.5g |
tert-butyl N-methyl-N-[2-(3-methylpyridin-4-yl)-1-oxopropan-2-yl]carbamate |
2228357-47-7 | 2.5g |
$2940.0 | 2023-09-18 | ||
| Enamine | EN300-1885968-5.0g |
tert-butyl N-methyl-N-[2-(3-methylpyridin-4-yl)-1-oxopropan-2-yl]carbamate |
2228357-47-7 | 5g |
$4349.0 | 2023-06-02 | ||
| Enamine | EN300-1885968-10.0g |
tert-butyl N-methyl-N-[2-(3-methylpyridin-4-yl)-1-oxopropan-2-yl]carbamate |
2228357-47-7 | 10g |
$6450.0 | 2023-06-02 | ||
| Enamine | EN300-1885968-1g |
tert-butyl N-methyl-N-[2-(3-methylpyridin-4-yl)-1-oxopropan-2-yl]carbamate |
2228357-47-7 | 1g |
$1500.0 | 2023-09-18 | ||
| Enamine | EN300-1885968-5g |
tert-butyl N-methyl-N-[2-(3-methylpyridin-4-yl)-1-oxopropan-2-yl]carbamate |
2228357-47-7 | 5g |
$4349.0 | 2023-09-18 |
tert-butyl N-methyl-N-2-(3-methylpyridin-4-yl)-1-oxopropan-2-ylcarbamate Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on tert-butyl N-methyl-N-2-(3-methylpyridin-4-yl)-1-oxopropan-2-ylcarbamate
Research Brief on tert-butyl N-methyl-N-2-(3-methylpyridin-4-yl)-1-oxopropan-2-ylcarbamate (CAS: 2228357-47-7)
The compound tert-butyl N-methyl-N-2-(3-methylpyridin-4-yl)-1-oxopropan-2-ylcarbamate (CAS: 2228357-47-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been identified as a potential intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. Recent studies have explored its synthesis, pharmacological properties, and potential applications in drug discovery.
One of the key areas of interest is the compound's role as a building block in the synthesis of more complex molecules. Researchers have reported efficient synthetic routes for tert-butyl N-methyl-N-2-(3-methylpyridin-4-yl)-1-oxopropan-2-ylcarbamate, highlighting its stability and reactivity under various conditions. These synthetic methodologies are crucial for scaling up production and ensuring reproducibility in industrial settings.
Pharmacological investigations have revealed that this compound may interact with specific biological targets, such as enzymes or receptors, implicated in disease pathways. For instance, preliminary in vitro studies suggest that it could modulate the activity of kinases or other signaling proteins, making it a candidate for further optimization in drug development programs. However, detailed mechanistic studies and in vivo evaluations are still needed to fully elucidate its therapeutic potential.
In addition to its potential as a therapeutic agent, tert-butyl N-methyl-N-2-(3-methylpyridin-4-yl)-1-oxopropan-2-ylcarbamate has also been studied for its physicochemical properties. Researchers have characterized its solubility, stability, and crystal structure, which are critical parameters for formulation development. These studies provide valuable insights into the compound's behavior under different environmental conditions and its compatibility with various excipients.
Despite the promising findings, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and translate the research findings into clinical applications.
In conclusion, tert-butyl N-methyl-N-2-(3-methylpyridin-4-yl)-1-oxopropan-2-ylcarbamate (CAS: 2228357-47-7) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique structural and pharmacological properties make it a valuable subject for further investigation. Continued research efforts will be crucial to unlocking its full potential and advancing its application in drug discovery and development.
2228357-47-7 (tert-butyl N-methyl-N-2-(3-methylpyridin-4-yl)-1-oxopropan-2-ylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)